4-isopropoxy-N-(5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-propan-2-yloxy-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C24H29N3O6/c1-6-29-19-13-17(14-20(30-7-2)21(19)31-8-3)23-26-27-24(33-23)25-22(28)16-9-11-18(12-10-16)32-15(4)5/h9-15H,6-8H2,1-5H3,(H,25,27,28)
• InChI Key: MXPQDTQAVUMXEF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C2=NN=C(O2)NC(=O)C3=CC=C(C=C3)OC(C)C
• Molecular Formula: C24H29N3O6
• Molecular Weight: 455.5 g/mol

Description

4-isopropoxy-N-(5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide, also known as ITB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ITB is a heterocyclic compound that contains a benzene ring and an oxadiazole ring, which makes it an interesting target for synthesis and research.

Scientific Research Applications

Anticancer Activity

Compounds structurally similar to the mentioned chemical have been synthesized and evaluated for their anticancer properties. For example, a series of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides exhibited moderate to excellent anticancer activity against several cancer cell lines, including MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer), demonstrating the therapeutic potential of oxadiazole derivatives in cancer treatment (Ravinaik et al., 2021).

Herbicidal Activities

The synthesis and evaluation of 4-alkoxy/benzyloxyphenyltetrazoles and 1,3,4-oxadiazoles have shown favorable herbicidal activity, indicating the utility of oxadiazole derivatives in agricultural sciences. This research underscores the potential of these compounds in developing new herbicides with potent activity against various weeds (Bao, 2008).

Antimicrobial Activities

1,3,4-Oxadiazole derivatives have also been explored for their antimicrobial properties. For instance, new 1,2,4-triazole derivatives with 1,3,4-oxadiazole structures have been synthesized and found to possess good or moderate activities against test microorganisms, highlighting their potential in combating microbial infections (Bektaş et al., 2007).

Material Science Applications

In the realm of materials science, aromatic polyamides containing 1,3,4-oxadiazole or benzonitrile units have been synthesized, characterized for their thermal stability, solubility, and mechanical properties, and applied in thin-film technologies. These materials exhibit good thermal stability and solubility, making them suitable for various high-performance applications, including optoelectronics and flexible films (Sava et al., 2003).